1-Pyrrolidinecarboxylic acid, 2-[(1R,2R)-1-Methoxy-2-Methyl-3-oxo-3-[[(1S)-2-phenyl-1-(2-thiazolyl)ethyl]aMino]propyl]-, 1,1-diMethylethyl ester, (2S)-

• IUPAC Name: tert-butyl 2-[1-methoxy-2-methyl-3-oxo-3-[[2-phenyl-1-(1,3-thiazol-2-yl)ethyl]amino]propyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C25H35N3O4S/c1-17(21(31-5)20-12-9-14-28(20)24(30)32-25(2,3)4)22(29)27-19(23-26-13-15-33-23)16-18-10-7-6-8-11-18/h6-8,10-11,13,15,17,19-21H,9,12,14,16H2,1-5H3,(H,27,29)
• InChI Key: IUCQRIRVQMEYPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1CCCN1C(=O)OC(C)(C)C)OC)C(=O)NC(CC2=CC=CC=C2)C3=NC=CS3
• Molecular Formula: C25H35N3O4S
• Molecular Weight: 473.6 g/mol

Description

1-Pyrrolidinecarboxylic acid, 2-[(1R,2R)-1-Methoxy-2-Methyl-3-oxo-3-[[(1S)-2-phenyl-1-(2-thiazolyl)ethyl]aMino]propyl]-, 1,1-diMethylethyl ester, (2S)- is a useful research compound. Its molecular formula is C25H35N3O4S and its molecular weight is 473.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Pyrrolidinecarboxylic acid, 2-[(1R,2R)-1-Methoxy-2-Methyl-3-oxo-3-[[(1S)-2-phenyl-1-(2-thiazolyl)ethyl]aMino]propyl]-, 1,1-diMethylethyl ester, (2S)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Pyrrolidinecarboxylic acid, 2-[(1R,2R)-1-Methoxy-2-Methyl-3-oxo-3-[[(1S)-2-phenyl-1-(2-thiazolyl)ethyl]aMino]propyl]-, 1,1-diMethylethyl ester, (2S)- including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Modifications in Thiazolopyrimidines

Research has explored the structural modifications in thiazolopyrimidines, a category related to 1-Pyrrolidinecarboxylic acid derivatives. These modifications lead to significant differences in intermolecular interaction patterns, influenced by varying substituents, and are key to understanding their conformational features. Such insights are valuable for the development of new chemical entities in medicinal chemistry (Nagarajaiah & Begum, 2014).

Synthesis of ω-Heterocyclic Amino Acids

A study detailed a convenient method for synthesizing optically pure ω-heterocyclic-β-amino acids from related pyrrolidinecarboxylic acid methyl esters. This synthesis process is pivotal for producing specific amino acids with potential applications in pharmaceuticals (Singh et al., 2005).

Role in Anticoagulant Synthesis

1-Pyrrolidinecarboxylic acid derivatives have been identified as key intermediates in synthesizing anticoagulants like apixaban. Their structural properties, determined through X-ray powder diffraction, are crucial for understanding and optimizing the synthesis process (Wang et al., 2017).

Preparation of Heterocyclic Systems

These compounds are also used in synthesizing various heterocyclic systems, which are fundamental in creating diverse pharmacological agents. Research has shown the versatility of these compounds in generating pyrido- and thiazolopyrimidin-ones, which have potential therapeutic applications (Selič, Grdadolnik & Stanovnik, 1997).

Synthesis of Pharmacologically Active Compounds

In pharmaceutical research, 1-pyrrolidinecarboxylic acid derivatives have been utilized to create new compounds with potential pharmacological activities. Such endeavors are crucial for the discovery and development of new drugs (Bijev, Prodanova & Nankov, 2003).

Impact on Learning and Memory Processes

A study synthesized new derivatives of thiazolidine-4-carboxylic acid and evaluated their influence on learning and memory processes. This research highlights the potential neurological applications of these compounds (Krichevskii et al., 2007).